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Cat. No.: B12399750 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
These application notes provide a detailed protocol for conducting a Topoisomerase I (Topo I)

DNA relaxation assay to screen for and characterize potential inhibitors. This assay is a

fundamental tool in cancer research and drug discovery, as Topo I is a well-established target

for various anticancer drugs.

Introduction
DNA topoisomerases are essential enzymes that resolve topological problems in DNA, such as

supercoiling, which arise during replication, transcription, and recombination.[1] Topoisomerase

I relieves torsional stress by introducing a transient single-strand break in the DNA, allowing the

DNA to rotate and unwind before the break is resealed.[2] Inhibitors of Topo I, such as

camptothecin and its derivatives, are potent anticancer agents.[3][4] These inhibitors stabilize

the covalent complex formed between Topo I and DNA, which leads to the accumulation of

single-strand breaks that can be converted into lethal double-strand breaks during DNA

replication, ultimately triggering cell death.[1][3][5]

The Topo I DNA relaxation assay is a widely used in vitro method to identify and characterize

compounds that inhibit the catalytic activity of this enzyme.[6][7] The assay is based on the

principle that supercoiled plasmid DNA has a more compact structure and migrates faster

through an agarose gel compared to its relaxed counterpart.[2][8] When active Topo I is
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incubated with supercoiled DNA, the DNA becomes relaxed. In the presence of a Topo I

inhibitor, the relaxation process is hindered, and the supercoiled form of the DNA is preserved.

Principle of the Assay
The gel-based Topoisomerase I DNA relaxation assay relies on the differential electrophoretic

mobility of supercoiled and relaxed plasmid DNA.[2][8] In an agarose gel, the tightly wound,

supercoiled (Form I) DNA migrates faster than the unwound, relaxed (Form II) DNA. By

visualizing the DNA on a gel after incubation with Topo I and a potential inhibitor, one can

assess the inhibitory effect of the compound. A decrease in the amount of relaxed DNA and a

corresponding increase in the amount of supercoiled DNA indicate inhibition of Topo I activity.

Experimental Workflow
The following diagram illustrates the general workflow of the Topoisomerase I DNA relaxation

assay.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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